B(C6F5)3-catalyzed regio- and stereoselective thiosulfonylation of terminal alkynes with thiosulfonates†

Chemical Communications Pub Date: 2023-05-31 DOI: 10.1039/D3CC02151C

Abstract

Herein, a metal-free main-group catalysis system for thiosulfonylation of terminal alkynes with thiosulfonates has been established by using commercially available B(C6F5)3 as a catalyst. The protocol provides a highly regio- and stereoselective route for the synthesis of diverse (E)-(β)-arylthiolvinyl sulfones under mild conditions with 100% atom-economy and exceptional functional group compatibility.

Graphical abstract: B(C6F5)3-catalyzed regio- and stereoselective thiosulfonylation of terminal alkynes with thiosulfonates
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